N,N-Diethyl-2-methylprop-2-en-1-amine

• CAS RN: 19737-36-1
• Molecular Formula: C8H17N
• Molecular Weight: 127.23 g/mol
• IUPAC Name: N,N-diethyl-2-methylprop-2-en-1-amine
• InChI: InChI=1S/C8H17N/c1-5-9(6-2)7-8(3)4/h3,5-7H2,1-2,4H3
• InChI Key: QSZVXIAOKRJLJW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC(=C)C

Description

N,N-Diethyl-2-methylprop-2-en-1-amine is a useful research compound. Its molecular formula is C8H17N and its molecular weight is 127.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

54.86 g (0.75 mol) of diethylamine and 45.28 g (0.50 mol) of 1-chloro-2-methyl-2-propene were dissolved in chloroform (100.14 g), 20.0 g of sodium hydroxide was added, and the system was allowed to react for 15 hours at 70° C. Upon completion of the reaction, the chloroform solution was washed with a sodium carbonate aqueous solution to remove the unreacted diethylamine, diethylamine hydrochloride, and sodium hydroxide, which yielded a chloroform solution of N,N-diethyl-2-methyl-2-propene-1-amine. 150 g of a 4 N hydrochloric acid aqueous solution was added to the chloroform solution, the N,N-diethyl-2-methyl-2-propene-1-amine was converted into a hydrochloride and extracted from the aqueous phase, and the water was removed by freeze drying, which yielded 60.57 g (0.37 mol; 74% yield) of 2-propene-1-aminium, N,N-diethyl-2-methyl, hydrochloride in the form of a white powder. The structure of the 2-propene-1-aminium, N,N-diethyl-2-methyl, hydrochloride thus obtained was confirmed by 1H-NMR (400 MHz)